Cas no 941938-84-7 (2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide
• CAS No: 941938-84-7
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5500762
• PubChem ID: 18588667
• Update Time: 2025-08-05

2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024474077
• 2-oxo-2-(4-phenylpiperazin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide
• F2879-3860
• 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• 941938-84-7
• VU0503940-1
• 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide

• Inchi： 1S/C17H19N3O2S/c21-16(18-13-15-7-4-12-23-15)17(22)20-10-8-19(9-11-20)14-5-2-1-3-6-14/h1-7,12H,8-11,13H2,(H,18,21)
• InChI Key： BMSIQXDOIGBEKW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(N1CCN(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 329.11979803g/mol
• Monoisotopic Mass: 329.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide

Introduction to 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS No. 941938-84-7) in Modern Chemical and Pharmaceutical Research

2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide, identified by its CAS number 941938-84-7, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both piperazine and thiophene moieties in its structure suggests a multifaceted interaction profile, which is highly relevant in the design of novel therapeutic agents.

The compound’s structure consists of a central acetoacetamide moiety linked to a piperazine ring at the 2-position and a thiophene ring at the N-methyl position. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The piperazine moiety is particularly noteworthy, as it is a common pharmacophore in many psychoactive and antipsychotic drugs, owing to its ability to modulate neurotransmitter systems.

In recent years, there has been growing interest in the development of new psychoactive substances that can target specific neural pathways without the side effects associated with traditional psychotropic medications. 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS No. 941938-84-7) has been explored as a potential lead compound in this context. Its dual functionality—combining the anxiolytic and antidepressant-like effects of piperazine derivatives with the neuroprotective properties of thiophene compounds—makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in treating neurological and psychiatric disorders. The piperazine ring is known to interact with various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. Meanwhile, the thiophene ring has been shown to possess anti-inflammatory and antioxidant properties, which could be beneficial in managing neurodegenerative diseases.

Recent studies have begun to elucidate the pharmacological profile of 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-yl)methylacetamide (CAS No. 941938-84-7). Preliminary in vitro experiments have demonstrated its ability to modulate key signaling pathways involved in neuronal survival and plasticity. For instance, it has been observed to inhibit the activity of certain enzymes that are overexpressed in neuroinflammatory conditions, suggesting a potential therapeutic benefit in disorders like Alzheimer’s disease and Parkinson’s disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperazine moiety into the acetoacetamide backbone necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Similarly, the attachment of the thiophene ring at the N-methyl position requires optimization to maintain structural integrity and biological activity.

In terms of pharmacokinetic properties, 2-oxo-2-(4-phenylpiperazin-1-yl)-N-(thiophen-2-y l)methylacetamide (CAS No. 941938-84-7) exhibits promising characteristics for drug development. Initial pharmacokinetic studies indicate good oral bioavailability and moderate metabolic stability, which are critical factors for determining its suitability as a drug candidate. Additionally, its solubility profile suggests that it can be formulated into various dosage forms, enhancing its clinical applicability.

The potential therapeutic applications of this compound are vast. Beyond its role in treating neurological disorders, it has also shown promise in addressing mood disorders such as depression and bipolar disorder. The ability of 2 oxo 2 (4 phenylpiperazin 1 yl) N (thiophen 2 yl)methylacetamide (CAS No 941938 84 7) to modulate neurotransmitter systems makes it a valuable tool for researchers exploring new treatment strategies for these conditions.

As research continues to uncover new insights into the mechanisms underlying neurological and psychiatric disorders, compounds like 2 oxo 2 (4 phenylpiperazin 1 yl) N (thiophen 2 yl)methylacetamide (CAS No 941938 84 7) will play an increasingly important role in drug development. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing treatments.

The future direction of research on this compound includes further exploration of its mechanism of action, optimization of synthetic routes for improved scalability, and preclinical studies to assess its safety and efficacy in animal models. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients suffering from neurological and psychiatric disorders.